Cas no 923195-84-0 (N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide)

• Product Name: N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide
• CAS No: 923195-84-0
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 6467421
• Update Time: 2025-05-30

N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide
• N-cyclopentyl-2-[5-(hydroxymethyl)-2-[(2-methylphenyl)methylsulfanyl]imidazol-1-yl]acetamide

• Inchi： 1S/C19H25N3O2S/c1-14-6-2-3-7-15(14)13-25-19-20-10-17(12-23)22(19)11-18(24)21-16-8-4-5-9-16/h2-3,6-7,10,16,23H,4-5,8-9,11-13H2,1H3,(H,21,24)
• InChI Key： KTLJMSAKZDUQCB-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CN1C(SCC2=CC=CC=C2C)=NC=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide

Recent Advances in the Study of N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide (CAS: 923195-84-0)

The compound N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide (CAS: 923195-84-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the unique structural features of N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide, which contribute to its ability to interact with specific biological targets. The compound's imidazole core, coupled with the hydroxymethyl and methylsulfanyl substituents, has been shown to play a critical role in its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to predict its interactions with various enzymes and receptors, providing valuable insights into its potential applications.

In vitro and in vivo studies have demonstrated that N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide exhibits promising activity against a range of pathological conditions. Notably, its efficacy in modulating inflammatory pathways and inhibiting specific kinases has been a focal point of recent investigations. These findings suggest that the compound could serve as a lead candidate for the development of novel anti-inflammatory and anticancer agents.

The synthesis of N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide has also been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of green chemistry principles to reduce environmental impact and improve yield. These synthetic improvements are expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, N-cyclopentyl-2-5-(hydroxymethyl)-2-{(2-methylphenyl)methylsulfanyl}-1H-imidazol-1-ylacetamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a promising candidate for therapeutic development. Future studies will be critical in translating these findings into clinical applications.